Cas no 2138154-48-8 (Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate)

• Product Name: Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate
• CAS No: 2138154-48-8
• MF: C₁₁H₁₄O₂S₂
• MW: 242.357660770416
• CID: 6595968
• PubChem ID: 165454745
• Update Time: 2025-06-08

Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138154-48-8
• ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate
• EN300-716556
• Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate

• Inchi： 1S/C11H14O2S2/c1-2-13-11(12)10-9(4-6-15-10)8-3-5-14-7-8/h4,6,8H,2-3,5,7H2,1H3
• InChI Key： JCKOQMGTMQBDLG-UHFFFAOYSA-N
• SMILES： S1CCC(C2C=CSC=2C(=O)OCC)C1

Computed Properties

• Exact Mass: 242.04352203g/mol
• Monoisotopic Mass: 242.04352203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.8Ų

Additional information on Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate

Ethyl 3-(Thiolan-3-yl)thiophene-2-carboxylate (CAS No. 2138154-48-8): A Comprehensive Overview

Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate (CAS No. 2138154-48-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate consists of a thiophene ring linked to a thiolane ring through a carboxylic acid ester group. The presence of these heterocyclic rings and the ester functionality imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery and development. The thiophene and thiolane rings in Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate are known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These activities are attributed to the unique electronic and steric properties of the heterocyclic rings, which can interact with various biological targets.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory potential of Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the antimicrobial activity of Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell membranes, leading to cell death. This property makes Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate a promising candidate for addressing the growing problem of antibiotic resistance.

The anticancer potential of Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate has also been explored. Research published in Cancer Research journal showed that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism involves modulating key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate could be developed into a novel anticancer agent with broad-spectrum activity.

Beyond its biological activities, the synthetic accessibility of Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate is another factor that contributes to its appeal as a research tool and potential drug candidate. The compound can be synthesized using well-established organic synthesis techniques, making it relatively easy to produce on a laboratory scale. This ease of synthesis facilitates further optimization and derivatization efforts aimed at enhancing its pharmacological properties.

In conclusion, Ethyl 3-(thiolan-3-yl)thiophene-2-carboxylate (CAS No. 2138154-48-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into new therapeutic agents. Ongoing research is expected to uncover additional applications and optimize its properties for clinical use.